4-[[4-[(2-Methylphenyl)methoxy]piperidin-1-yl]methyl]pyridin-2-amine

• IUPAC Name: 4-[[4-[(2-methylphenyl)methoxy]piperidin-1-yl]methyl]pyridin-2-amine
• InChI: InChI=1S/C19H25N3O/c1-15-4-2-3-5-17(15)14-23-18-7-10-22(11-8-18)13-16-6-9-21-19(20)12-16/h2-6,9,12,18H,7-8,10-11,13-14H2,1H3,(H2,20,21)
• InChI Key: PUDAUXLCRCKUMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1COC2CCN(CC2)CC3=CC(=NC=C3)N
• Molecular Formula: C19H25N3O
• Molecular Weight: 311.4 g/mol

Description

4-[[4-[(2-Methylphenyl)methoxy]piperidin-1-yl]methyl]pyridin-2-amine, also known as MPMP, is a novel chemical compound that has been the subject of scientific research in recent years. It is a potent and selective agonist of the dopamine D3 receptor, which makes it a promising candidate for the treatment of various psychiatric and neurological disorders.

Mechanism of Action

4-[[4-[(2-Methylphenyl)methoxy]piperidin-1-yl]methyl]pyridin-2-amine is a selective agonist of the dopamine D3 receptor, which is a subtype of the dopamine receptor family. The activation of the D3 receptor by 4-[[4-[(2-Methylphenyl)methoxy]piperidin-1-yl]methyl]pyridin-2-amine results in the modulation of dopamine signaling in the brain, which can have a range of effects on behavior and cognition. Specifically, the activation of the D3 receptor has been shown to reduce the reinforcing effects of drugs of abuse, which makes it a promising target for addiction treatment.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[[4-[(2-Methylphenyl)methoxy]piperidin-1-yl]methyl]pyridin-2-amine are complex and depend on a range of factors, including the dose, route of administration, and individual differences in receptor expression and sensitivity. Some of the reported effects of 4-[[4-[(2-Methylphenyl)methoxy]piperidin-1-yl]methyl]pyridin-2-amine include increased locomotor activity, reduced drug-seeking behavior, and improved cognitive function. However, further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[[4-[(2-Methylphenyl)methoxy]piperidin-1-yl]methyl]pyridin-2-amine in lab experiments is its selectivity for the dopamine D3 receptor, which makes it a useful tool for studying the role of this receptor in various physiological and behavioral processes. However, one of the limitations of using 4-[[4-[(2-Methylphenyl)methoxy]piperidin-1-yl]methyl]pyridin-2-amine is its relatively short half-life, which can make it difficult to achieve sustained effects in vivo.

Future Directions

There are many potential future directions for research on 4-[[4-[(2-Methylphenyl)methoxy]piperidin-1-yl]methyl]pyridin-2-amine. One area of interest is the development of new compounds that are more potent and selective agonists of the dopamine D3 receptor. Another area of interest is the investigation of the potential therapeutic uses of 4-[[4-[(2-Methylphenyl)methoxy]piperidin-1-yl]methyl]pyridin-2-amine in various psychiatric and neurological disorders. Additionally, further research is needed to fully understand the biochemical and physiological effects of 4-[[4-[(2-Methylphenyl)methoxy]piperidin-1-yl]methyl]pyridin-2-amine and to identify any potential safety concerns associated with its use.

Synthesis Methods

The synthesis of 4-[[4-[(2-Methylphenyl)methoxy]piperidin-1-yl]methyl]pyridin-2-amine involves a multi-step process that begins with the reaction of 2-chloro-4-methylpyridine with sodium hydride to form the corresponding pyridine anion. This is followed by the addition of 4-(2-methylphenyl)methoxy-piperidine to the pyridine anion, which results in the formation of the desired product. The final step involves the purification of the product by column chromatography.

Scientific Research Applications

4-[[4-[(2-Methylphenyl)methoxy]piperidin-1-yl]methyl]pyridin-2-amine has been the subject of numerous scientific studies in recent years. Its selective agonistic activity at the dopamine D3 receptor has made it a promising candidate for the treatment of various psychiatric and neurological disorders, including schizophrenia, addiction, and Parkinson's disease. 4-[[4-[(2-Methylphenyl)methoxy]piperidin-1-yl]methyl]pyridin-2-amine has also been studied for its potential use in drug abuse prevention, as it has been shown to reduce the reinforcing effects of cocaine and other addictive drugs.